Chiridquitoxin
Description
Chiridquitoxin is a bioactive peptide toxin believed to belong to the class of amino acid-based compounds, characterized by its neurotoxic properties. CTD catalogs 1,658 amino acid-based compounds, many of which share conserved motifs (e.g., cysteine-rich domains) critical for stability and target binding .
Properties
CAS No. |
61132-15-8 |
|---|---|
Molecular Formula |
C13H20N4O10 |
Molecular Weight |
392.32 g/mol |
IUPAC Name |
2-amino-3-(3-amino-5,9,12,13,14-pentahydroxy-8,10-dioxa-2,4-diazatetracyclo[7.3.1.17,11.01,6]tetradec-3-en-14-yl)-3-hydroxypropanoic acid |
InChI |
InChI=1S/C13H20N4O10/c14-2(8(21)22)3(18)12(24)5-1-7(20)16-10(15)17-11(1)4(19)6(12)27-13(25,26-5)9(11)23/h1-7,9,18-20,23-25H,14H2,(H,21,22)(H3,15,16,17) |
InChI Key |
USXKBURXVCBLKJ-UHFFFAOYSA-N |
SMILES |
C12C3C(C4C(C1(C(C(O3)(O4)O)O)NC(=NC2O)N)O)(C(C(C(=O)O)N)O)O |
Canonical SMILES |
C12C3C(C4C(C1(C(C(O3)(O4)O)O)NC(=NC2O)N)O)(C(C(C(=O)O)N)O)O |
Synonyms |
chiriquitoxin |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Limitations
Current research focuses on synthetic analogs to enhance stability, drawing from methodologies described in medicinal chemistry guidelines .
Key Limitations:
- Lack of high-resolution structural data (e.g., NMR or crystallography).
- Discrepancies in reported LD₅₀ values due to species-specific responses .
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